![molecular formula C18H28F3N5O B2886336 (4-ethylpiperazin-1-yl)(5-methyl-1-(1-methylpiperidin-4-yl)-3-(trifluoromethyl)-1H-pyrazol-4-yl)methanone CAS No. 1226441-87-7](/img/structure/B2886336.png)
(4-ethylpiperazin-1-yl)(5-methyl-1-(1-methylpiperidin-4-yl)-3-(trifluoromethyl)-1H-pyrazol-4-yl)methanone
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Description
(4-ethylpiperazin-1-yl)(5-methyl-1-(1-methylpiperidin-4-yl)-3-(trifluoromethyl)-1H-pyrazol-4-yl)methanone is a useful research compound. Its molecular formula is C18H28F3N5O and its molecular weight is 387.451. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Anticancer Activity
Pyrazole derivatives, including those with structural motifs similar to the queried compound, have been synthesized and evaluated for their antimicrobial and anticancer properties. For instance, a study presented novel pyrazole derivatives with significant in vitro antimicrobial and higher anticancer activity compared to the reference drug doxorubicin, indicating their potential as therapeutic agents in treating infections and cancer (Hafez, El-Gazzar, & Al-Hussain, 2016).
Central Nervous System (CNS) Depressant Activity
Another research avenue involves the synthesis of (1,3-dialkyl-5-amino-1H-pyrazol-4-yl)arylmethanones, demonstrating CNS depressant activity, potential anticonvulsant properties, and a low order of acute toxicity. Selected compounds from this series also showed potential antipsychotic effects, underscoring the versatility of pyrazole-based compounds in neurological research (Butler, Wise, & Dewald, 1984).
Antifungal Activity
Further studies have synthesized novel (1-arylmethyl-3-aryl-1H-pyrazol-5-yl)(4-arylpiperazin-1-yl)methanone derivatives with promising effects on antifungal activity. These findings highlight the compound's potential applications in developing antifungal therapeutics (Lv et al., 2013).
Acetylcholinesterase Inhibition
Additionally, derivatives related to the queried compound have been investigated for their potential as acetylcholinesterase inhibitors, a key target in Alzheimer's disease treatment. For example, arylisoxazole‐phenylpiperazine derivatives were synthesized and evaluated, revealing compounds with potent acetylcholinesterase inhibitory activity (Saeedi et al., 2019).
properties
IUPAC Name |
(4-ethylpiperazin-1-yl)-[5-methyl-1-(1-methylpiperidin-4-yl)-3-(trifluoromethyl)pyrazol-4-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H28F3N5O/c1-4-24-9-11-25(12-10-24)17(27)15-13(2)26(22-16(15)18(19,20)21)14-5-7-23(3)8-6-14/h14H,4-12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KSMIIMCERIRPRQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)C(=O)C2=C(N(N=C2C(F)(F)F)C3CCN(CC3)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H28F3N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.